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Compound of Interest

Compound Name: 2-Chloro-N,N-diphenylacetamide

Cat. No.: B1361505 Get Quote

An In-depth Technical Guide on 2-Chloro-N,N-diphenylacetamide

This guide provides a comprehensive overview of the chemical properties of 2-Chloro-N,N-
diphenylacetamide, including its molecular weight and formula. It is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Properties
2-Chloro-N,N-diphenylacetamide is a chemical compound with the molecular formula

C₁₄H₁₂ClNO.[1][2] Its molecular weight is 245.70 g/mol .[1][2]

Property Value

Molecular Formula C₁₄H₁₂ClNO

Molecular Weight 245.70 g/mol

Experimental Protocols
Synthesis of 2-Chloro-N,N-diphenylacetamide[3]

A common method for the synthesis of 2-Chloro-N,N-diphenylacetamide involves the reaction

of diphenylamine with chloroacetyl chloride.

Materials:
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Diphenylamine (0.04 M)

Toluene (200 ml)

Chloroacetyl chloride (0.04 M)

Crushed ice

Cold water

Ethanol

Procedure:

Dissolve diphenylamine in toluene.

Add chloroacetyl chloride to the solution.

Reflux the reaction mixture for 4 hours.

Pour the mixture into crushed ice.

Allow the product to precipitate overnight.

Filter the precipitate.

Wash the precipitate with cold water.

Dry the precipitate.

Recrystallize the product from ethanol.

Logical Relationship Diagram
The following diagram illustrates the connection between the chemical compound and its

fundamental properties.
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{2-Chloro-N,N-diphenylacetamide} Molecular Formula: C₁₄H₁₂ClNO Molecular Weight: 245.70 g/mol
has properties

Click to download full resolution via product page

Caption: Relationship between 2-Chloro-N,N-diphenylacetamide and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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